Cas no 1355247-08-3 (N-Isobutyl 2-bromo-6-fluorobenzylamine)

• Product Name: N-Isobutyl 2-bromo-6-fluorobenzylamine
• CAS No: 1355247-08-3
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• MDL: MFCD21333062
• CID: 2771402
• PubChem ID: 70699631
• Update Time: 2025-11-02

N-Isobutyl 2-bromo-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromo-6-fluorophenyl)methyl]-2-methylpropan-1-amine
• N-Isobutyl 2-bromo-6-fluorobenzylamine;
• CS-0211259
• AKOS025294385
• N-Isobutyl-2-bromo-6-fluorobenzylamine
• N-Isobutyl2-bromo-6-fluorobenzylamine
• N-Isobutyl 2-bromo-6-fluorobenzylamine
• MFCD21333062
• 1355247-08-3
• BS-25606
• DTXSID50742746

• MDL： MFCD21333062
• Inchi： 1S/C11H15BrFN/c1-8(2)6-14-7-9-10(12)4-3-5-11(9)13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： RZDDUPAGARNBIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CNCC(C)C)F

Computed Properties

• Exact Mass: 259.03700
• Monoisotopic Mass: 259.03719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.72470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Isobutyl 2-bromo-6-fluorobenzylamine

Comprehensive Overview of N-Isobutyl 2-bromo-6-fluorobenzylamine (CAS No. 1355247-08-3)

N-Isobutyl 2-bromo-6-fluorobenzylamine (CAS No. 1355247-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorobenzylamine structure, is widely utilized in the synthesis of bioactive molecules. Its molecular formula and structural features make it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications due to its reactivity and versatility in chemical transformations.

The compound's isobutyl group enhances its lipophilicity, which is crucial for improving bioavailability in drug development. Recent studies highlight its role in designing fluorinated pharmaceuticals, a trending topic in medicinal chemistry. Fluorination is a key strategy to enhance metabolic stability and binding affinity, aligning with the growing demand for next-generation therapeutics. The presence of both bromo and fluoro substituents offers dual functionalization points, enabling diverse derivatization pathways.

In the context of green chemistry, N-Isobutyl 2-bromo-6-fluorobenzylamine is being investigated for its compatibility with sustainable synthesis methods. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting novel bioactive scaffolds. Its CAS No. 1355247-08-3 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) analyses.

From an industrial perspective, the compound's stability under various conditions makes it suitable for scale-up production. Manufacturers are optimizing protocols to meet the demand from contract research organizations (CROs) and academic labs. The 2-bromo-6-fluorobenzylamine moiety is also explored in catalysis and material science, particularly in designing advanced polymers and ligands for metal-organic frameworks (MOFs).

Safety and handling of N-Isobutyl 2-bromo-6-fluorobenzylamine adhere to standard laboratory practices. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. The compound's spectral data (NMR, MS) and analytical standards are available in major chemical repositories, facilitating its identification and purity assessment.

In summary, N-Isobutyl 2-bromo-6-fluorobenzylamine (CAS No. 1355247-08-3) is a multifaceted building block with expanding applications in drug discovery, agrochemicals, and materials engineering. Its structural uniqueness and adaptability position it as a compound of enduring interest in scientific and industrial communities.